Cas no 2090308-30-6 (5-Bromo-6-fluoro-1H-indole-3-carbonitrile)

• Product Name: 5-Bromo-6-fluoro-1H-indole-3-carbonitrile
• CAS No: 2090308-30-6
• MF: C₉H₄BrFN₂
• MW: 239.043864250183
• MDL: MFCD32695774
• CID: 4784732
• Update Time: 2025-06-12

5-Bromo-6-fluoro-1H-indole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-6-fluoro-1H-indole-3-carbonitrile

• MDL： MFCD32695774
• Inchi： 1S/C9H4BrFN2/c10-7-1-6-5(3-12)4-13-9(6)2-8(7)11/h1-2,4,13H
• InChI Key： YVLHBYHWISGVDB-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(C#N)=CN2)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 249
• XLogP3: 2.6
• Topological Polar Surface Area: 39.6

Additional information on 5-Bromo-6-fluoro-1H-indole-3-carbonitrile

Introduction to 5-Bromo-6-fluoro-1H-indole-3-carbonitrile (CAS No. 2090308-30-6)

5-Bromo-6-fluoro-1H-indole-3-carbonitrile (CAS No. 2090308-30-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to the indole family, which is well-known for its diverse pharmacological applications, including antimicrobial, antiviral, and anticancer effects. The presence of both bromo and fluoro substituents in the molecule enhances its reactivity and functionalization potential, making it a valuable scaffold for drug discovery.

The indole core of 5-Bromo-6-fluoro-1H-indole-3-carbonitrile is a key feature that contributes to its biological relevance. Indoles are widely recognized for their role in various biological processes, and modifications at different positions of the indole ring can lead to significant changes in bioactivity. The bromo substituent at the 5-position and the fluoro substituent at the 6-position introduce electronic and steric effects that can influence the compound's interaction with biological targets. Additionally, the carbonitrile group at the 3-position further enhances the molecule's potential for further chemical modification, allowing for the development of more complex derivatives.

In recent years, there has been a growing interest in indole derivatives as potential therapeutic agents. The structural features of 5-Bromo-6-fluoro-1H-indole-3-carbonitrile make it an attractive candidate for further investigation in this context. Studies have shown that indole derivatives can modulate various signaling pathways involved in diseases such as cancer, inflammation, and neurodegeneration. The bromo and fluoro substituents are particularly interesting because they can be used to optimize pharmacokinetic properties, such as solubility and metabolic stability.

One of the most compelling aspects of 5-Bromo-6-fluoro-1H-indole-3-carbonitrile is its potential as a building block for the synthesis of novel bioactive compounds. The indole core provides a versatile platform for medicinal chemists to explore different functional groups and linkages. The carbonitrile group, in particular, offers opportunities for further derivatization through reactions such as hydrolysis or reduction, which can lead to the formation of amides or amines. These transformations can be crucial in fine-tuning the biological activity of the compound.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. 5-Bromo-6-fluoro-1H-indole-3-carbonitrile has been subjected to various computational studies to predict its binding affinity to different biological targets. These studies have revealed that the compound may have significant interactions with enzymes and receptors involved in disease pathways, suggesting its potential as a lead compound for drug development.

The synthesis of 5-Bromo-6-fluoro-1H-indole-3-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromo substituent typically involves halogenation reactions, while the fluoro group can be incorporated through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The final step involves the addition of the carbonitrile group, which can be achieved through cyanation reactions or by reacting with cyanating agents.

The chemical stability of 5-Bromo-6-fluoro-1H-indole-3-carbonitrile is another important consideration in its application as a pharmaceutical intermediate. The presence of both bromo and fluoro substituents can influence the molecule's susceptibility to degradation under various conditions. Studies have shown that proper storage conditions, such as temperature control and inert atmosphere, are essential to maintain the integrity of the compound during long-term storage or transportation.

In conclusion, 5-Bromo-6-fluoro-1H-indole-3-carbonitrile (CAS No. 2090308-30-6) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of substituents makes it a versatile scaffold for drug discovery, and recent studies have highlighted its promise as a lead compound for developing novel therapeutic agents. As research in this area continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.